Cas no 1805452-58-7 (5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805452-58-7
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4863467
• Update Time: 2025-06-08

5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-7-5(8(10)11)1-4(2-12)6(3-14)13-7/h1,8,14H,2-3,12H2
• InChI Key： NLHJNPSFPNUKFM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CN)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol

Introduction to 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1805452-58-7)

5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1805452-58-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol is characterized by a pyridine ring substituted with an aminomethyl group at the 5-position, a bromine atom at the 2-position, and a difluoromethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The difluoromethyl group in 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol plays a crucial role in its biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This feature makes 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol an attractive candidate for drug development, as it may offer better oral bioavailability and longer half-life in vivo.

The aminomethyl group at the 5-position of the pyridine ring is another key structural element that contributes to the compound's biological activity. Amino groups are often involved in hydrogen bonding interactions with target proteins, which can enhance binding affinity and selectivity. This property is particularly important for designing drugs with high specificity and reduced off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 5-(Aminomethyl)-2-bromo-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1805452-58-7) is a promising compound with potential applications in anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that additional therapeutic uses will be discovered, further expanding its potential impact on human health.